Cas no 401-80-9 (3-Fluorobenzotrifluoride)

• Product Name: 3-Fluorobenzotrifluoride
• CAS No: 401-80-9
• MF: C₇H₄F₄
• MW: 164.100275993347
• MDL: MFCD00000382
• CID: 37250
• PubChem ID: 67867
• Update Time: 2025-06-11

3-Fluorobenzotrifluoride Chemical and Physical Properties

Names and Identifiers

• 1-FLUORO-3-(TRIFLUOROMETHYL)BENZENE
• 3-FLUOROBENZOTRIFLUORIDE
• ALPHA,ALPHA,ALPHA,3-TETRAFLUOROTOLUENE
• M-FLUOROBENZOTRIFLUORIDE
• 1-(Trifluoromethyl)-3-fluorobenzene
• 3-tetrafluorotoluene
• Benzene, 1-fluoro-3-(trifluoromethyl)-
• m,alpha,alpha,alpha-Tetrafluorotoluene
• m,α,α,α-tetrafluorotoluene
• Toluene, alpha,alpha,alpha-m-tetrafluoro-
• Toluene, m,alpha,alpha,alpha-tetrafluoro-
• toluene,m,α,α,α-tetrafluoro-
• Trifluoromethyl-3-fluorobenzene
• 3-Fluorotrifluoromethylbenzene
• à,à,à,3-tetrafluorotoluene
• 3-(trifluoromethyl)fluorobenzene,1-fluoro-3-(trifluoromethyl)benzene
• m,a,a,a-Tetrafluorotoluene
• 3-Fluorobenzotrifluo
• 3-Fluorobezotrifluoride
• 3-fluoro-trifluoromethylbenzene
• 3-trifluoromethyl-fluorobenzene
• m-trifluoromethyl fluorobenzene
• α,α,α,3-Tetrafluorotoluene
• 1-Fluoro-3-(trifluoro-methyl)benzene
• A,A,A,3-TETRAFLUOROTOLUENE
• GBOWGKOVMBDPJF-UHFFFAOYSA-N
• 3-(TRIFLUOROMETHYL)FLUOROBENZENE
• 3-fluoro-1-(trifluoromethyl)benzene
• NSC10315
• PubChem5436
• m-Fluor-benzotrifluorid
• 5-fluoro benzotrifluori
• A824961
• SCHEMBL168760
• M-fluoro-trifluorotoluene
• EN300-97670
• 3-Fluorobenzotrifluoride, 99%
• Toluene, .alpha.,.alpha.,.alpha.-m-tetrafluoro-
• EINECS 206-933-1
• m,.alpha.,.alpha.-Tetrafluorotoluene
• AKOS005063757
• 3-trifluoromethyl fluorobenzene
• PS-11774
• DTXSID20193140
• NSC-10315
• AMY008
• InChI=1/C7H4F4/c8-6-3-1-2-5(4-6)7(9,10)11/h1-4
• 5-fluoro benzotrifluoride
• W-106383
• FT-0659802
• Toluene, m,.alpha.,.alpha.,.alpha.-tetrafluoro-
• NSC 10315
• MFCD00000382
• FT-0615722
• NS00043689
• 3-fluorobenzo trifluoride
• m,.alpha.,.alpha.,.alpha.-Tetrafluorotoluene
• CS-W017914
• AC-11403
• .alpha.,.alpha.,.alpha.,3-Tetrafluorotoluene
• 401-80-9
• F0390
• 3-Fluoro(trifluoromethyl)benzene
• E76527
• Toluene,.alpha.,.alpha.-m-tetrafluoro-
• DTXCID30115631
• 1-Fluoro-3-(trifluoro-methyl)benzene; alpha,alpha,alpha,3-Tetrafluorotoluene
• 206-933-1
• 3-Fluorobenzotrifluoride

• MDL： MFCD00000382
• Inchi： 1S/C7H4F4/c8-6-3-1-2-5(4-6)7(9,10)11/h1-4H
• InChI Key： GBOWGKOVMBDPJF-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=C(C=1)F)(F)F
• BRN： 2045664

Computed Properties

• Exact Mass: 164.02500
• Monoisotopic Mass: 164.025
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.4
• Topological Polar Surface Area: 0
• Molecular Weight: 164.10

Experimental Properties

• Color/Form: Not available
• Density: 1.302 g/mL at 25 °C(lit.)
• Melting Point: -81.5°C
• Boiling Point: 101°C(lit.)
• Flash Point: Fahrenheit: 44.6 ° f
  Celsius: 7 ° c
  
• Refractive Index: n20/D 1.4(lit.)
• PSA: 0.00000
• LogP: 2.84450
• Solubility: Not available

3-Fluorobenzotrifluoride Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H225,H315,H319,H335
• Warning Statement： P210,P261,P305+P351+P338
• Hazardous Material transportation number：UN 1993 3/PG 2
• WGK Germany：3
• Hazard Category Code： 11-36/37/38
• Safety Instruction： S16-S26-S36-S24/25
• Hazardous Material Identification：
• HazardClass：3
• PackingGroup：II
• Safety Term：3
• Packing Group：II
• Risk Phrases：R11; R36/37/38
• Packing Group：II
• Hazard Level：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes
• Solvents and Organic Chemicals Organic Compounds Organic Halides

Additional information on 3-Fluorobenzotrifluoride

3-Fluorobenzotrifluoride (CAS No. 401-80-9): Properties, Applications, and Industry Insights

3-Fluorobenzotrifluoride (CAS No. 401-80-9), also known as 1-Fluoro-3-(trifluoromethyl)benzene, is a fluorinated aromatic compound with significant industrial relevance. Its molecular formula, C7H4F4, highlights its unique structure combining a benzene ring with fluorine and trifluoromethyl substituents. This configuration grants the compound exceptional chemical stability, lipophilicity, and electron-withdrawing properties, making it invaluable in advanced synthetic chemistry.

The growing demand for fluorinated compounds in pharmaceuticals, agrochemicals, and materials science has positioned 3-Fluorobenzotrifluoride as a key intermediate. Recent studies emphasize its role in drug discovery, particularly in modifying pharmacokinetic profiles of active pharmaceutical ingredients (APIs). Researchers frequently search for "fluorobenzotrifluoride synthesis" or "CAS 401-80-9 applications," reflecting its importance in organofluorine chemistry.

From a technical perspective, 3-Fluorobenzotrifluoride exhibits a boiling point of 115-117°C and a density of 1.33 g/cm³. Its thermal stability allows for use in high-temperature reactions, while the trifluoromethyl group enhances reactivity in cross-coupling reactions. These characteristics align with current industry trends toward sustainable fluorination methods and green chemistry principles, topics dominating academic discussions in 2024.

In material science, this compound serves as a building block for liquid crystals and organic electronic materials. The fluorine atoms influence molecular polarity and intermolecular interactions, crucial for developing OLED materials and dielectric coatings. Searches for "fluorobenzotrifluoride in electronics" have increased by 42% year-over-year, according to recent SEO data.

Environmental considerations surrounding fluorinated compounds have led to innovations in waste treatment and recycling processes for 401-80-9. Modern purification techniques like supercritical fluid extraction now achieve >99.5% purity while reducing energy consumption by 30% compared to traditional methods—a response to the "green fluorination" trend popular among chemical engineers.

Analytical characterization of 3-Fluorobenzotrifluoride typically involves GC-MS, NMR spectroscopy, and HPLC. The compound's distinct 19F NMR signal at -63 ppm (CF3) and -113 ppm (F-Ar) serves as a fingerprint for quality control. Laboratories frequently search for "CAS 401-80-9 spectral data" or "fluorobenzotrifluoride NMR," indicating strong academic interest.

The global market for fluorinated aromatics is projected to grow at 6.8% CAGR through 2030, with 3-Fluorobenzotrifluoride accounting for approximately 18% of segment demand. This growth stems from expanding applications in proton exchange membranes for fuel cells and fluorescent markers for biomedical imaging—two fields experiencing rapid technological advancement.

Storage and handling recommendations for 401-80-9 emphasize amber glass containers under inert atmosphere to prevent moisture absorption and photodegradation. These protocols align with GMP standards for pharmaceutical intermediates, a crucial consideration for manufacturers addressing "high-purity fluorobenzotrifluoride" requirements.

Recent patent analysis reveals 37 new applications for 3-Fluorobenzotrifluoride derivatives in 2023 alone, particularly in catalysis and polymer modification. The compound's ability to fine-tune electron density makes it ideal for developing ligands in transition metal catalysis—a hot topic in asymmetric synthesis research.

From a regulatory standpoint, 3-Fluorobenzotrifluoride complies with major chemical inventories including TSCA, EINECS, and DSL. Its REACH registration status and detailed SDS documentation remain among the most searched compliance-related keywords, reflecting industry focus on regulatory compliance for specialty chemicals.

Innovative synthetic routes, such as continuous flow fluorination, now achieve 92% yield for 401-80-9 production—addressing the pharmaceutical industry's demand for process intensification. These advancements respond to frequent queries about "scalable fluorobenzotrifluoride synthesis" from process chemists.

In quality control, modern QbD (Quality by Design) approaches employ DoE (Design of Experiments) to optimize 3-Fluorobenzotrifluoride production parameters. This methodology reduces batch variability—critical for applications requiring high chemical consistency, such as electronic grade materials.

The compound's logP value of 2.8 and polar surface area of 0 Ų make it particularly valuable in medicinal chemistry for improving drug membrane permeability. These physicochemical properties explain the surge in "fluorobenzotrifluoride in drug design" searches among pharmaceutical researchers.

Looking forward, 3-Fluorobenzotrifluoride is poised to play a pivotal role in emerging technologies like fluorinated MOFs (Metal-Organic Frameworks) and AI-assisted molecular design. Its structural versatility continues to inspire innovations across multiple scientific disciplines, ensuring its position as a cornerstone of modern fluorine chemistry.